(2-Benzoylphenyl)(3-(fluoromethyl)azetidin-1-yl)methanone

• IUPAC Name: [2-[3-(fluoromethyl)azetidine-1-carbonyl]phenyl]-phenylmethanone
• InChI: InChI=1S/C18H16FNO2/c19-10-13-11-20(12-13)18(22)16-9-5-4-8-15(16)17(21)14-6-2-1-3-7-14/h1-9,13H,10-12H2
• InChI Key: FKYFITOTZUDENH-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC=CC=C2C(=O)C3=CC=CC=C3)CF
• Molecular Formula: C18H16FNO2
• Molecular Weight: 297.3 g/mol

Description

Synthesis Analysis

While there isn’t specific information available on the synthesis of “(2-Benzoylphenyl)(3-(fluoromethyl)azetidin-1-yl)methanone”, there are related studies on the synthesis of similar compounds. For instance, a study describes the design, synthesis, characterization, and analysis of antimicrobial property of novel benzophenone fused azetidinone derivatives. The newly synthesized compounds were well characterized, and their antimicrobial activities were carried out by disc diffusion and broth dilution methods.

Scientific Research Applications

• Synthesis and Chemical Properties :

  • The study on "Synthesis of novel fused chromone–pyrimidine hybrids and 2,4,5-trisubstituted pyrimidine derivatives via ANRORC rearrangement" by Sambaiah et al. (2017) describes a facile procedure for synthesizing functionalized novel compounds involving a key step of ANRORC reaction, indicating a method that could potentially be applied to the synthesis of related compounds like "(2-Benzoylphenyl)(3-(fluoromethyl)azetidin-1-yl)methanone" (Sambaiah et al., 2017).

• Photostability and Spectroscopic Properties :

  • Woydziak et al. (2012) explored "Synthesis of fluorinated benzophenones, xanthones, acridones, and thioxanthones by iterative nucleophilic aromatic substitution," highlighting the enhancement of photostability and spectroscopic properties through fluorination. This suggests potential research applications in developing fluorophores or related compounds for biological imaging or spectroscopy applications (Woydziak et al., 2012).

• Pharmacological Evaluation :

  • "Microwave Assisted Rapid and Efficient Synthesis of Nitrogen and Sulfur Containing Heterocyclic Compounds and Their Pharmacological Evaluation" by Mistry and Desai (2006) discusses the efficient synthesis and evaluation of compounds with potential pharmacological applications. Though this study does not directly involve the specified compound, it exemplifies a methodology for rapidly synthesizing and testing similar compounds for pharmacological properties (Mistry & Desai, 2006).

• Solution-Processed OLED Materials :

  • Huang et al. (2016) investigated "Thermally activated delayed fluorescence materials based on benzophenone derivative as emitter for efficient solution-processed non-doped green OLED," demonstrating the use of benzophenone derivatives in organic light-emitting diodes (OLEDs). This research could indicate potential applications of similar compounds in the development of OLED materials or photonic devices (Huang et al., 2016).